1-cyclopropyl-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone

• IUPAC Name: 1-cyclopropyl-2-(1-phenyltetrazol-5-yl)sulfanylethanone
• InChI: InChI=1S/C12H12N4OS/c17-11(9-6-7-9)8-18-12-13-14-15-16(12)10-4-2-1-3-5-10/h1-5,9H,6-8H2
• InChI Key: SVINSXNISFDNHU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)CSC2=NN=NN2C3=CC=CC=C3
• Molecular Formula: C12H12N4OS
• Molecular Weight: 260.32 g/mol

Description

1-cyclopropyl-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a thioester derivative of tetrazole and has been synthesized using various methods. The compound's unique structure and mechanism of action have been studied extensively, revealing its potential to be used in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-cyclopropyl-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone is not fully understood, but it is believed to involve the modulation of various signaling pathways. In cancer research, this compound has been shown to inhibit the expression of anti-apoptotic proteins and activate pro-apoptotic proteins, leading to the induction of apoptosis. In hypertension research, it has been shown to inhibit the renin-angiotensin-aldosterone system by blocking the angiotensin-converting enzyme. In inflammation research, it has been shown to inhibit the production of pro-inflammatory cytokines by blocking the nuclear factor-kappa B pathway.
Biochemical and Physiological Effects
1-cyclopropyl-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone has been shown to have various biochemical and physiological effects. In cancer research, it has been shown to induce cell cycle arrest and inhibit cell migration and invasion. In hypertension research, it has been shown to lower blood pressure and decrease the expression of pro-inflammatory cytokines. In inflammation research, it has been shown to reduce inflammation and inhibit the expression of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 1-cyclopropyl-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone in lab experiments include its unique structure and mechanism of action, which make it a potential candidate for the treatment of various diseases. However, the limitations of using this compound in lab experiments include its low solubility in water and its potential toxicity, which may require further optimization of the compound's structure and dosage.

Future Directions

For the research on 1-cyclopropyl-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone include the optimization of the compound's structure and dosage for its potential therapeutic applications. Further studies are needed to fully understand the compound's mechanism of action and its effects on various signaling pathways. Additionally, more research is needed to explore the compound's potential applications in other diseases, such as neurodegenerative diseases and metabolic disorders.

Synthesis Methods

Several methods have been developed to synthesize 1-cyclopropyl-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone. One of the most common methods involves the reaction of 1-phenyl-1H-tetrazole-5-thiol with cyclopropyl methyl ketone in the presence of a base. This reaction yields the desired compound, which can be purified using various techniques, including column chromatography and recrystallization. Other methods involve the use of different starting materials and reaction conditions, such as the use of different ketones or thiol derivatives.

Scientific Research Applications

1-cyclopropyl-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone has been studied for its potential therapeutic applications in various diseases, including cancer, hypertension, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In hypertension research, it has been shown to lower blood pressure by inhibiting the renin-angiotensin-aldosterone system. In inflammation research, it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.